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Compound of Interest

Compound Name: Norswertianolin

Cat. No.: B1239462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and

disposal of Norswertianolin (CAS No. 54954-12-0). The following procedural guidance is

intended to ensure safe laboratory practices and compliance with standard regulations for non-

hazardous chemical waste.

Norswertianolin Safety and Properties
According to its Safety Data Sheet (SDS), Norswertianolin is not classified as a hazardous

substance or mixture.[1] However, standard laboratory safety protocols should always be

followed. This includes wearing appropriate personal protective equipment (PPE) such as

gloves, safety glasses, and a lab coat. Avoid inhalation, and contact with skin and eyes.[1] In

case of contact, rinse the affected area thoroughly with water.[1]

The table below summarizes key quantitative data for Norswertianolin.
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Property Value

CAS Number 54954-12-0

Molecular Formula C₁₉H₁₈O₁₁

Molecular Weight 422.34 g/mol

Appearance Solid

Storage (Powder) -20°C

Storage (in Solvent) -80°C

Disposal Plan for Norswertianolin
As a non-hazardous substance, the disposal of Norswertianolin and its associated waste

should adhere to institutional and local guidelines for non-hazardous chemical waste. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

procedures.

Step-by-Step Disposal Guidance:

Decontamination of Labware:

Glassware and other reusable lab equipment that have come into contact with

Norswertianolin should be decontaminated by washing thoroughly with an appropriate

solvent (e.g., ethanol or acetone), followed by a standard laboratory detergent and water

rinse.

Dispose of the initial solvent wash as chemical waste, following your institution's

procedures for flammable liquid waste if applicable.

Disposal of Unused Norswertianolin Powder:

For small quantities of expired or unused Norswertianolin powder, consult your

institution's EHS guidelines. It may be permissible to dispose of it in the regular solid

waste stream, provided it is securely contained and clearly labeled.
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Never dispose of chemical powders down the drain.

Disposal of Solutions Containing Norswertianolin:

Aqueous solutions containing low concentrations of Norswertianolin may be permissible

for drain disposal with copious amounts of water, pending approval from your local EHS

office.

Solutions of Norswertianolin in organic solvents (e.g., DMSO) must be collected in a

designated hazardous waste container for organic solvent waste. Ensure the container is

properly labeled with the contents.

Disposal of Contaminated Materials:

Personal protective equipment (gloves, etc.) and other disposable materials (e.g., pipette

tips, paper towels) contaminated with Norswertianolin should be collected in a

designated solid waste container for non-hazardous laboratory waste.

Experimental Protocols and Waste Generation
Norswertianolin is a small molecule activator of the enzyme Cystathionine γ-Lyase (CSE), a

key component of the hydrogen sulfide (H₂S) signaling pathway, which is studied for its

protective roles in cardiovascular diseases.[2][3][4] Experimental use of Norswertianolin
typically involves in vitro cell culture systems and in vivo animal models.[2][3][4]

Common Experimental Waste Streams:

Cell Culture Waste: Spent cell culture media containing Norswertianolin should be

aspirated and collected for appropriate disposal. Depending on institutional guidelines, this

may involve decontamination with bleach followed by drain disposal or collection as

biohazardous waste.

Animal Carcasses and Tissues: Animals treated with Norswertianolin must be disposed of

in accordance with institutional guidelines for animal waste, which typically involves

incineration.

Norswertianolin Signaling Pathway
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Norswertianolin activates the CSE/H₂S signaling pathway. The diagram below illustrates a

simplified representation of this pathway.

Activation

Production

Downstream Effects

Norswertianolin

Cystathionine γ-Lyase (CSE)

activates

Hydrogen Sulfide (H₂S)

produces

Anti-inflammatory Effects Anti-atherosclerotic Effects Cardioprotection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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